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Application Notes & Protocols: Synthesis of Iridium
Oxide (IrO₂) Nanoparticles
Introduction
Iridium oxide (IrO₂) nanoparticles are of significant interest due to their exceptional properties,

including high electrical conductivity, excellent catalytic activity, and remarkable stability in

corrosive environments. These characteristics make them highly valuable in various fields such

as electrocatalysis (particularly for the oxygen evolution reaction in water splitting), biosensing,

and as therapeutic agents in nanomedicine.[1][2]

This document provides a detailed protocol for the synthesis of iridium oxide nanoparticles via

a colloidal hydrolysis method, starting from the precursor tetrachloroiridium hydrate

dihydrochloride (also known as hexachloroiridic acid hydrate, H₂IrCl₆·xH₂O). The method

involves the hydrolysis of the iridium salt in a basic aqueous solution to form an iridium

hydroxide colloid, followed by thermal treatment (calcination) to yield crystalline IrO₂

nanoparticles.[3][4]

Synthesis Pathway Overview
The synthesis process can be summarized in three main stages:
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Hydrolysis: The iridium precursor (H₂IrCl₆) is hydrolyzed in a basic solution to form iridium

hydroxide (Ir(OH)ₓ) complexes.

Purification: The resulting colloidal suspension is washed to remove ionic impurities and by-

products.

Calcination: The purified iridium hydroxide is heated at high temperatures to induce

dehydration and crystallization, forming iridium oxide (IrO₂) nanoparticles.

Experimental Protocol
This protocol is based on established hydrolysis and calcination methods for producing

crystalline IrO₂ nanoparticles.[3][5]

Materials and Equipment
Materials Equipment

Tetrachloroiridium hydrate dihydrochloride

(H₂IrCl₆·xH₂O)
Magnetic stirrer with hot plate

Sodium hydroxide (NaOH), 1 M solution pH meter

Deionized (DI) water (18.2 MΩ·cm) Oil bath or heating mantle

Beakers and flasks Centrifuge and centrifuge tubes

Pipettes and graduated cylinders Drying oven

Spatula and weighing balance Tube furnace or muffle furnace

Step-by-Step Procedure
Precursor Solution Preparation:

Dissolve a specific amount of tetrachloroiridium hydrate dihydrochloride in deionized water

to achieve the desired concentration. For example, dissolve 0.15 g of IrCl₃ (as a reference

from a similar protocol) in 50 mL of DI water.[5]

Hydrolysis:
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Place the beaker containing the iridium precursor solution on a magnetic stirrer.

Slowly add 1 M sodium hydroxide (NaOH) solution dropwise while continuously monitoring

the pH. Adjust the pH to approximately 12.[5]

Continue stirring the solution at room temperature for about 2.5 hours. A color change

should be observed as the iridium hydroxide colloid forms.[5]

Heating/Aging:

Transfer the reaction vessel to an oil bath or heating mantle and heat the solution to 80-

100°C.[3][5]

Maintain this temperature while stirring for 1 hour to promote the aging of the hydroxide

precipitate.[5]

Purification:

Allow the solution to cool to room temperature.

Transfer the solution to centrifuge tubes.

Centrifuge the dispersion (e.g., at 660 x g for 15 minutes) to pellet the nanoparticles.[5]

Carefully decant the supernatant.

Resuspend the pellet in fresh deionized water.

Repeat the centrifugation and resuspension steps at least three times to remove residual

ions and by-products.[5]

Drying:

After the final wash, resuspend the pellet in a minimal amount of DI water and transfer it to

a suitable container (e.g., a petri dish).

Place the sample in a drying oven at 60-80°C overnight or until the water has completely

evaporated, yielding a fine powder of iridium hydroxide.
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Calcination:

Transfer the dried iridium hydroxide powder to a ceramic crucible.

Place the crucible in a tube or muffle furnace.

Heat the sample in an air atmosphere to a temperature between 400°C and 500°C.[3] This

temperature range is optimal for converting the hydroxide into crystalline rutile IrO₂ while

minimizing excessive particle growth.

Hold the temperature for 2-4 hours.

Allow the furnace to cool down naturally to room temperature.

The resulting black powder consists of iridium oxide nanoparticles.

Data Presentation
The following table summarizes key parameters from various synthesis protocols for iridium

oxide nanoparticles.

Parameter Value / Range Source

Precursor H₂IrCl₆·nH₂O [3]

Solvent Deionized Water [3][5]

Base Sodium Hydroxide (NaOH) [3][5]

Final pH for Hydrolysis ~12 [5]

Hydrolysis Temperature
Room Temperature, then 80-

100°C
[3][5]

Hydrolysis Time
~2.5 hours (RT), 1 hour

(heated)
[5]

Calcination Temperature 400°C - 600°C [3]

Optimal Calcination Range 400°C - 500°C

Reported Avg. Particle Size ~7 nm [3]
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Visualizations
Experimental Workflow Diagram
The following diagram illustrates the logical flow of the synthesis protocol.
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(H₂IrCl₆ in DI Water)
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(Add NaOH to pH 12, Stir at RT)

Adjust pH

3. Aging
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(Centrifuge & Wash with DI Water)

Cool & Separate

5. Drying
(Oven at 60-80°C)
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Caption: Workflow for the synthesis of IrO₂ nanoparticles.

Characterization
To confirm the successful synthesis and determine the properties of the iridium oxide

nanoparticles, the following characterization techniques are recommended:

Transmission Electron Microscopy (TEM): To analyze the size, morphology, and dispersion

of the nanoparticles.

X-ray Diffraction (XRD): To confirm the crystalline structure (e.g., rutile phase) of the IrO₂ and

estimate the crystallite size.[1]

X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and the

oxidation state of iridium (Ir⁴⁺).[1][2]

Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and size

distribution of the nanoparticles in a colloidal suspension.

Safety Precautions
Handle tetrachloroiridium hydrate dihydrochloride with care, as it is a corrosive and

sensitizing agent.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Perform the synthesis in a well-ventilated fume hood, especially when working with

concentrated bases and during the calcination step.

The high-temperature furnace should be operated with caution. Ensure all safety interlocks

are functional.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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